Cas no 331638-05-2 (2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide)

• Product Name: 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide
• CAS No: 331638-05-2
• MF: C₁₆H₁₂F₃N₃O
• MW: 319.281193733215
• CID: 6786754
• PubChem ID: 789697
• Update Time: 2025-06-10

2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS005103896
• 9M-352S
• BDBM50497764
• 2-Methyl-N-(3-(trifluoromethyl)phenyl)imidazo[1,2-a]pyridine-3-carboxamide
• CHEMBL3310317
• Z3225788367
• 331638-05-2
• 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide

• Inchi： 1S/C16H12F3N3O/c1-10-14(22-8-3-2-7-13(22)20-10)15(23)21-12-6-4-5-11(9-12)16(17,18)19/h2-9H,1H3,(H,21,23)
• InChI Key： GIIFANNBWRNJOM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1=C(C)N=C2C=CC=CN12)=O)(F)F

Computed Properties

• Exact Mass: 319.09324650g/mol
• Monoisotopic Mass: 319.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.4Ų

Additional information on 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide

Introduction to 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide (CAS No. 331638-05-2)

2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 331638-05-2, belongs to the class of imidazopyridine derivatives, which are known for their diverse applications in drug discovery and development. The presence of a methyl group and a trifluoromethyl substituent in its phenyl ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide consists of an imidazo[1,2-a]pyridine core, which is a fused heterocyclic system containing nitrogen atoms. This core is further functionalized with a carboxamide group at the 3-position and a phenyl ring substituted with a methyl group at the 2-position and a trifluoromethyl group at the 3-position. Such structural features contribute to the compound's ability to interact with biological targets in complex ways, potentially leading to novel therapeutic effects.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their reported activities against various diseases, including cancer, inflammation, and infectious diseases. The methyl and trifluoromethyl groups in this compound are particularly noteworthy, as they can influence the compound's metabolic stability, solubility, and binding affinity to biological targets. The trifluoromethyl group, in particular, is often employed in drug design to enhance lipophilicity and metabolic stability.

One of the most compelling aspects of 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases are critical targets in cancer therapy due to their role in cell proliferation and survival. Preclinical studies have shown that imidazopyridine derivatives can exhibit potent inhibitory effects on various kinases, making them valuable tools for developing new anticancer agents. The specific arrangement of atoms in this compound may allow it to bind tightly to the active sites of these enzymes, thereby disrupting their function.

The synthesis of 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the imidazo[1,2-a]pyridine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the carboxamide group and the phenyl ring with its substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired structural complexity efficiently.

The pharmacokinetic properties of this compound are also of great interest. The presence of the methyl and trifluoromethyl groups can influence its absorption, distribution, metabolism, and excretion (ADME) profile. For instance, the trifluoromethyl group can increase lipophilicity, which may enhance membrane permeability but could also lead to increased potential for drug-drug interactions. Understanding these properties is crucial for optimizing dosing regimens and predicting clinical efficacy.

In vitro studies have begun to explore the biological activity of 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide. Initial results suggest that it may exhibit inhibitory effects on certain kinases and other enzymes relevant to cancer progression. Additionally, its interaction with receptors or ion channels could provide insights into its potential therapeutic applications beyond oncology. These preliminary findings underscore the importance of further investigation into this compound's mechanism of action.

The development of new pharmaceuticals relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools can help predict how a compound will interact with biological targets by simulating molecular interactions at an atomic level. For 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide, computational studies can identify key binding sites on enzymes or receptors and suggest modifications that could improve its potency or selectivity.

The regulatory landscape for new drug candidates also plays a significant role in their development. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive preclinical and clinical data before approving a new drug for market use. This includes data on safety, efficacy, pharmacokinetics, and potential side effects. As such compounds like 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine-3-carboxamide move through preclinical testing phases toward clinical trials، it will be essential for researchers to gather comprehensive data to support their regulatory submissions.

The economic impact of developing new drugs cannot be overstated。 Pharmaceutical companies invest billions of dollars each year in research and development， with many compounds failing at various stages due to lackluster efficacy or unacceptable side effects。 However， compounds like 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1，2-a]pyridine-3-carboxamide that show promise early on can represent significant opportunities for both investors و pharmaceutical developers。

In conclusion， 2-methyl-N-[3-(trifluoromethyl)phenyl]imidazo[1，2-a]pyridine-3-carboxamide (CAS No． 331638-05-2) is a structurally complex organic compound with potential applications in pharmaceuticals， particularly in oncology。 Its unique features， including the presence of methyl و trifluoromethyl groups， make it an intriguing subject for further study。 As research continues into its biological activity و pharmacokinetic properties， this compound could emerge as a valuable tool for developing new treatments for various diseases。